Cas no 2228688-04-6 (tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate
• CAS No: 2228688-04-6
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 6440988
• PubChem ID: 165670328
• Update Time: 2025-05-19

tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate
• 1,1-Dimethylethyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate

• Inchi： 1S/C13H18BrNO4/c1-13(2,3)19-12(16)15-9-6-8(14)7-10(17-4)11(9)18-5/h6-7H,1-5H3,(H,15,16)
• InChI Key： HNXDEBBTCODXOF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Br)=CC(OC)=C1OC

Experimental Properties

• Density: 1.369±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 336.5±42.0 °C(Predicted)
• pka: 12.10±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate

Introduction to Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate (CAS No. 2228688-04-6)

Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate, a compound with the chemical identifier CAS No. 2228688-04-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its tert-butyl protecting group and the N-(5-bromo-2,3-dimethoxyphenyl) moiety, has garnered attention due to its potential applications in drug development and synthetic methodologies.

The structural features of Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate make it a versatile intermediate in the synthesis of more complex pharmaceuticals. The presence of the 5-bromo substituent enhances its reactivity, allowing for further functionalization through various chemical transformations. Additionally, the 2,3-dimethoxyphenyl group contributes to its unique electronic properties, which can be exploited in designing molecules with specific biological activities.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to improve pharmacokinetic properties. The use of Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate as a building block allows chemists to explore new chemical spaces and develop innovative drug candidates.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with specific inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. The structural framework of Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate provides a suitable scaffold for designing such inhibitors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can significantly influence their pharmacological properties, including metabolic stability and binding affinity. The 5-bromo group in Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate can be further modified to include fluorine atoms, potentially enhancing its biological activity and therapeutic efficacy.

The synthesis of Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex aromatic core of this compound. These reactions allow for the efficient formation of carbon-carbon bonds, which are essential for creating the desired molecular structure.

In addition to its applications in drug development, Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing polymers and specialty chemicals that exhibit novel properties. Researchers are exploring its potential use in developing advanced materials with applications ranging from electronics to biodegradable plastics.

The future prospects of Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study and manipulate these systems. This compound represents a cornerstone in the arsenal of molecular tools available to researchers today.

In conclusion, Tert-butyl N-(5-bromo-2,3-dimethoxyphenyl)carbamate (CAS No. 2228688-04-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemists and researchers alike. As we continue to explore new frontiers in chemical biology and drug discovery, compounds like this will undoubtedly play a pivotal role in shaping the future of these fields.